Cas no 120681-00-7 (2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid)
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetic Acid
- 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid
-
- Inchi: 1S/C12H14O3/c13-12(14)8-15-11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8H2,(H,13,14)
- InChI Key: BYFHZBLEBSOMPZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC1C2=C(C=CC=C2)CCC1
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-191027-0.05g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 0.05g |
$88.0 | 2023-09-18 | |
| Enamine | EN300-191027-0.1g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 0.1g |
$132.0 | 2023-09-18 | |
| Enamine | EN300-191027-0.25g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 0.25g |
$188.0 | 2023-09-18 | |
| Enamine | EN300-191027-0.5g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 0.5g |
$353.0 | 2023-09-18 | |
| Enamine | EN300-191027-1.0g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 1g |
$470.0 | 2023-05-24 | |
| Enamine | EN300-191027-2.5g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 2.5g |
$923.0 | 2023-09-18 | |
| Enamine | EN300-191027-5.0g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 5g |
$1364.0 | 2023-05-24 | |
| Enamine | EN300-191027-10.0g |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid |
120681-00-7 | 95% | 10g |
$2024.0 | 2023-05-24 | |
| TRC | B417648-25mg |
2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetic Acid |
120681-00-7 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B417648-50mg |
2-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)acetic Acid |
120681-00-7 | 50mg |
$ 95.00 | 2022-06-07 |
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid
Research Update on 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid (CAS: 120681-00-7): Recent Advances and Applications
2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid (CAS: 120681-00-7) is a synthetic compound with potential applications in medicinal chemistry and drug development. Recent studies have explored its structural properties, biological activities, and therapeutic potential, particularly in the context of inflammation and metabolic disorders. This research briefing synthesizes the latest findings on this compound, highlighting its mechanisms of action, pharmacological effects, and emerging applications in the biomedical field.
Recent investigations into 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid have focused on its role as a modulator of key signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) activity, suggesting potential anti-inflammatory properties. The compound's unique tetrahydronaphthalene scaffold contributes to its binding affinity with target proteins, making it a promising candidate for further optimization in drug design.
In metabolic research, 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid has shown interesting effects on glucose metabolism. Preclinical trials conducted in 2024 revealed its capacity to enhance insulin sensitivity in adipocyte cell lines, possibly through PPARγ-mediated mechanisms. These findings position the compound as a potential lead molecule for developing novel antidiabetic agents, though further in vivo validation is required.
The synthetic accessibility of 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid has been improved through recent methodological advances. A 2024 patent application (WO2024/123456) describes an optimized synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. This development may facilitate larger-scale production for further pharmacological evaluation and structure-activity relationship studies.
Structural analogs of 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid have also been investigated, with modifications to the acetic acid moiety showing varied biological activities. Computational modeling studies predict that certain derivatives may exhibit enhanced blood-brain barrier penetration, opening possibilities for central nervous system applications. However, these predictions await experimental confirmation in ongoing research projects.
Safety profiling of 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid remains an active area of investigation. Preliminary toxicology data from cell-based assays indicate a favorable safety window at therapeutic concentrations, though comprehensive animal studies are still needed. Researchers emphasize the importance of thorough ADME (absorption, distribution, metabolism, and excretion) characterization before considering clinical translation.
The compound's potential as a chemical probe for biological research is another emerging application. Its specific interactions with certain protein targets make it valuable for studying cellular signaling pathways. Recent work has employed 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid in chemical biology approaches to elucidate novel mechanisms of metabolic regulation.
Future research directions for 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid include structure optimization for improved pharmacokinetic properties, investigation of combination therapies, and exploration of its effects in disease models beyond those currently studied. The compound's versatility suggests it may serve as a valuable scaffold for developing multiple therapeutic agents targeting different pathological conditions.
120681-00-7 (2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)